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Compound of Interest

Compound Name: 1,1-Dimethylurea-d6

Cat. No.: B12395678

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,1-Dimethylurea-d6, a deuterated
analog of 1,1-Dimethylurea. This document outlines its chemical and physical properties,
typical analytical specifications, and detailed protocols for its application as an internal standard

in quantitative analysis.

Certificate of Analysis (Representative)

While a specific Certificate of Analysis may vary by manufacturer and lot, the following table
summarizes the typical data and specifications for 1,1-Dimethylurea-d6.
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Test Specification Typical Value

White to off-white crystalline

Appearance Conforms
powder

Chemical Formula C3H2DeN20 C3H2DeN20

Molecular Weight 94.15 g/mol 94.15

Purity (by NMR) =>98% 99.5%

Isotopic Enrichment =99 atom % D 99.7 atom % D

Melting Point 178-183 °C 180-182 °C

N Soluble in water and organic

Solubility Conforms
solvents

Identity (by *H NMR) Conforms to structure Conforms

Physicochemical Properties

This section details the key physical and chemical properties of 1,1-Dimethylurea-d6, with
comparisons to its non-deuterated counterpart where relevant.

Property 1,1-Dimethylurea-d6 1,1-Dimethylurea

CAS Number 1219802-32-0[1] 598-94-7[2][3][4][5]

Molecular Formula CsH2DsN20 CsHsN20

Molecular Weight 94.15 g/mol 88.11 g/mol

Appearance White to off-white crystalline White to off-white crystalline
powder powder

Melting Point 178-183 °C (lit.) 178-183 °C (lit.)

Boiling Point ~130.4 °C at 760 mmHg 130.4 °C at 760 mmHg

Solubility Soluble in water Soluble in water

Density ~1.023 g/cm?3 1.023 g/cm3
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Experimental Protocols

1,1-Dimethylurea-d6 is primarily utilized as an internal standard in quantitative analytical
methods, such as liquid chromatography-mass spectrometry (LC-MS) and quantitative nuclear
magnetic resonance (QNMR), for the accurate quantification of 1,1-Dimethylurea or structurally
related compounds.

Protocol for Use as an Internal Standard in LC-MS/MS
Analysis

This protocol outlines the general steps for using 1,1-Dimethylurea-d6 as an internal standard
for the quantification of an analyte in a biological matrix.

1. Preparation of Stock Solutions:

e Analyte Stock Solution: Accurately weigh a known amount of the non-deuterated analyte and
dissolve it in a suitable solvent (e.g., methanol, acetonitrile) to prepare a stock solution of a
high concentration (e.g., 1 mg/mL).

 Internal Standard (IS) Stock Solution: Accurately weigh a known amount of 1,1-
Dimethylurea-d6 and dissolve it in the same solvent to prepare an IS stock solution of a
similar high concentration.

2. Preparation of Calibration Standards and Quality Control Samples:

o Calibration Standards: Prepare a series of calibration standards by spiking a blank biological
matrix (e.g., plasma, urine) with known concentrations of the analyte from the analyte stock
solution. To each calibration standard, add a fixed concentration of the 1,1-Dimethylurea-d6
internal standard from the IS stock solution.

e Quality Control (QC) Samples: Prepare QC samples at low, medium, and high
concentrations of the analyte in the same biological matrix, also containing the fixed
concentration of the internal standard.

3. Sample Preparation:
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To an aliquot of the unknown biological sample, add the same fixed amount of the 1,1-
Dimethylurea-d6 internal standard.

Perform a sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or
solid-phase extraction) to remove interferences from the biological matrix.

Evaporate the solvent and reconstitute the residue in the mobile phase for LC-MS/MS
analysis.

. LC-MS/MS Analysis:

Inject the prepared calibration standards, QC samples, and unknown samples into the LC-
MS/MS system.

Develop a chromatographic method to separate the analyte and the internal standard.

Optimize the mass spectrometer parameters for the detection of both the analyte and the
deuterated internal standard. Typically, this involves monitoring specific precursor-to-product
ion transitions in multiple reaction monitoring (MRM) mode.

. Data Analysis:
For each injection, determine the peak area of the analyte and the internal standard.
Calculate the peak area ratio (analyte peak area / internal standard peak area).

Construct a calibration curve by plotting the peak area ratio versus the concentration of the
analyte for the calibration standards.

Determine the concentration of the analyte in the unknown samples and QC samples by
interpolating their peak area ratios from the calibration curve.

Synthesis of 1,1-Dimethylurea

The synthesis of 1,1-Dimethylurea is typically achieved through the reaction of dimethylamine
with an isocyanate or a related precursor. A common laboratory-scale synthesis involves the
reaction of dimethylamine with sodium cyanate. The synthesis of the deuterated analog would
follow a similar procedure using deuterated dimethylamine.
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Reaction: (CHs)2NH + NaOCN + H20 - (CHs)2NCONH:z + NaOH

Procedure:

In a reaction vessel, dissolve sodium cyanate in water.

e Slowly add an aqueous solution of dimethylamine to the sodium cyanate solution while
stirring.

e The reaction mixture is typically stirred for several hours at a controlled temperature.

 After the reaction is complete, the solution is concentrated under reduced pressure to induce
crystallization.

e The resulting crude 1,1-Dimethylurea is collected by filtration.

e The product is then purified by recrystallization from a suitable solvent, such as water or
ethanol, to yield the final white crystalline product.

Visualizations
Workflow for Quantitative Analysis Using an Internal
Standard
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Workflow for Quantitative Analysis with Internal Standard
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Caption: Workflow for quantitative analysis using an internal standard.
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Synthesis of 1,1-Dimethylurea
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Caption: General synthesis pathway for 1,1-Dimethylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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